Cas no 1187228-23-4 (3-(Naphthalen-2-yl)piperidine)

• Product Name: 3-(Naphthalen-2-yl)piperidine
• CAS No: 1187228-23-4
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 5748383
• PubChem ID: 45073831
• Update Time: 2025-05-24

3-(Naphthalen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21425181
• EN300-1866993
• CS-0267423
• AKOS013314882
• 3-(Naphthalen-2-yl)piperidine
• 1187228-23-4
• 3-(naphthalen-6-yl)piperidine
• Piperidine, 3-(2-naphthalenyl)-

• Inchi： 1S/C15H17N/c1-2-5-13-10-14(8-7-12(13)4-1)15-6-3-9-16-11-15/h1-2,4-5,7-8,10,15-16H,3,6,9,11H2
• InChI Key： RMQRQMWJDMVVGD-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CC3C=CC=CC=3C=2)C1

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 367.9±21.0 °C(Predicted)
• pka: 9.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(Naphthalen-2-yl)piperidine

Introduction to 3-(Naphthalen-2-yl)piperidine (CAS No: 1187228-23-4)

3-(Naphthalen-2-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1187228-23-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, fused with a naphthalene moiety at the 2-position. The structural combination of these two aromatic systems imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The naphthalene ring, a polycyclic aromatic hydrocarbon, contributes to the compound's stability and lipophilicity, while the piperidine moiety enhances its solubility in both polar and non-polar environments. This dual characteristic makes 3-(Naphthalen-2-yl)piperidine particularly suitable for designing molecules that require balanced pharmacokinetic profiles. In recent years, such compounds have been extensively explored for their potential in treating various therapeutic targets, including central nervous system (CNS) disorders, oncology, and infectious diseases.

One of the most compelling aspects of 3-(Naphthalen-2-yl)piperidine is its versatility as a pharmacophore. The presence of both aromatic and aliphatic components allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, substituents introduced at the 5-position of the naphthalene ring or at the nitrogen atom of the piperidine ring can significantly alter receptor binding affinity and selectivity. This flexibility has led to numerous derivatives being investigated in preclinical studies.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(Naphthalen-2-yl)piperidine's interactions with biological targets. Molecular docking simulations and virtual screening have identified several promising analogs with enhanced potency and reduced off-target effects. These computational approaches complement traditional high-throughput screening (HTS) methods, accelerating the discovery process. Notably, some derivatives of this scaffold have shown inhibitory activity against enzymes implicated in cancer progression, such as kinases and proteases.

In the realm of CNS drug development, 3-(Naphthalen-2-yl)piperidine has been explored for its potential as an antagonist or partial agonist at various neurotransmitter receptors. The piperidine ring's ability to modulate GABAergic and dopaminergic systems makes it an attractive candidate for treating conditions like anxiety, depression, and neurodegenerative diseases. Preliminary studies have demonstrated that certain analogs exhibit significant affinity for benzodiazepine receptors without causing excessive sedation, suggesting a favorable therapeutic window.

The synthesis of 3-(Naphthalen-2-yl)piperidine involves multi-step organic reactions that typically include condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved both yield and purity. These techniques are crucial for producing high-quality intermediates necessary for subsequent derivatization. Additionally, green chemistry principles have been increasingly applied to minimize waste and energy consumption during synthesis.

From a regulatory perspective, 3-(Naphthalen-2-yl)piperidine (CAS No: 1187228-23-4) is classified as an intermediate chemical rather than an end-product pharmaceutical. However, its significance in drug development warrants careful handling during manufacturing and testing to ensure compliance with Good Manufacturing Practices (GMP). Quality control measures must be stringent to detect any impurities that could affect downstream applications.

The pharmacological profile of 3-(Naphthalen-2-yl)piperidine continues to be refined through ongoing research. Investigational new drug (IND) applications submitted by several biotechnology companies highlight its potential in treating unmet medical needs. Clinical trials are underway to evaluate the safety and efficacy of novel derivatives targeting specific diseases. The results from these trials are expected to provide valuable insights into optimizing dosing regimens and patient populations.

The future prospects for 3-(Naphthalen-2-yl)piperidine are promising, driven by its unique structural features and broad therapeutic applicability. Innovations in synthetic chemistry will continue to expand the library of accessible derivatives, while interdisciplinary collaborations between academia and industry will foster faster translation from bench to market. As computational tools become more sophisticated, virtual screening will play an increasingly pivotal role in identifying next-generation candidates based on this scaffold.

In conclusion,3-(Naphthalen-2-yl)piperidine represents a cornerstone compound in modern medicinal chemistry. Its structural attributes enable diverse functionalization while maintaining desirable physicochemical properties. With continued research efforts focused on optimizing its pharmacological profile,3-(Naphthalen-2-yl)piperidine is poised to contribute significantly to future therapeutic breakthroughs across multiple disease areas.